Cas no 56633-73-9 ((S)-2-(1-((Benzyloxy)carbonyl)pyrrolidin-2-yl)acetic acid)

• Product Name: (S)-2-(1-((Benzyloxy)carbonyl)pyrrolidin-2-yl)acetic acid
• CAS No: 56633-73-9
• MF: C₁₄H₁₇NO₄
• MW: 263.289084196091
• CID: 348287
• PubChem ID: 10869111
• Update Time: 2025-04-19

(S)-2-(1-((Benzyloxy)carbonyl)pyrrolidin-2-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• (S)-2-(1-((Benzyloxy)carbonyl)pyrrolidin-2-yl)acetic acid
• (S)-1-Cbz-2-pyrrolidineacetic acid
• 2-Pyrrolidineacetic acid, 1-[(phenylmethoxy)carbonyl]-, (S)-
• EN300-6253693
• (S)-2-(1-(benzyloxycarbonyl)pyrrolidin-2-yl)acetic acid
• 2-[(2S)-1-phenylmethoxycarbonylpyrrolidin-2-yl]acetic Acid
• DTXSID00446545
• (S)-2-carboxymethyl-pyrrolidine-1-carboxylic acid benzyl ester
• 2-[(2S)-1-[(benzyloxy)carbonyl]pyrrolidin-2-yl]acetic acid
• 56633-73-9
• VNCNCAUMHGXGGZ-LBPRGKRZSA-N
• {(2S)-1-[(Benzyloxy)carbonyl]pyrrolidin-2-yl}acetic acid
• SCHEMBL1122258

• Inchi： 1S/C14H17NO4/c16-13(17)9-12-7-4-8-15(12)14(18)19-10-11-5-2-1-3-6-11/h1-3,5-6,12H,4,7-10H2,(H,16,17)/t12-/m0/s1
• InChI Key： VNCNCAUMHGXGGZ-LBPRGKRZSA-N
• SMILES： O(CC1C=CC=CC=1)C(N1CCC[C@H]1CC(=O)O)=O

Computed Properties

• Exact Mass: 263.11581
• Monoisotopic Mass: 263.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• PSA: 66.84

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls